molecular formula C8H12O B6221445 1-ethynyl-1-(methoxymethyl)cyclobutane CAS No. 2718220-77-8

1-ethynyl-1-(methoxymethyl)cyclobutane

Cat. No.: B6221445
CAS No.: 2718220-77-8
M. Wt: 124.18 g/mol
InChI Key: SUQGGCGZCFPUKO-UHFFFAOYSA-N
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Description

1-ethynyl-1-(methoxymethyl)cyclobutane, also known as 1-ethynyl-1-methoxycyclobutane or 1-ethynyl-1-methoxycyclobutane-4-carbonitrile, is a cyclic organic compound with a variety of applications in the scientific field. It is a four-membered ring structure with a carbon-carbon triple bond and a methoxy group attached to one of the carbons. It is a versatile compound with the ability to form different derivatives and is used in a variety of chemical reactions.

Scientific Research Applications

1-ethynyl-1-(methoxymethyl)cyclobutane(methoxymethyl)cyclobutane is a versatile compound with numerous applications in the scientific field. It is used as a building block for the synthesis of other compounds, such as 1,3-diethynylbenzene and 1,3-diethynylbenzene derivatives. It is also used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, anti-cancer drugs, and antifungal agents. Additionally, it is used in the synthesis of organic light-emitting diodes (OLEDs) and organic solar cells (OSCs).

Mechanism of Action

1-ethynyl-1-(methoxymethyl)cyclobutane(methoxymethyl)cyclobutane reacts with lithium methoxide in THF to form a 1,3-diethynylbenzene derivative. This reaction is a nucleophilic substitution reaction, where the lithium methoxide acts as a nucleophile and attacks the carbon-carbon triple bond of this compound(methoxymethyl)cyclobutane. The attack of the nucleophile leads to the formation of a new carbon-oxygen bond and the release of a proton. This reaction is highly efficient and yields the desired product in high yields.
Biochemical and Physiological Effects
This compound(methoxymethyl)cyclobutane has been studied for its biochemical and physiological effects. Studies have shown that the compound has anti-inflammatory and anti-cancer properties. In addition, it has been found to inhibit the growth of certain fungi and bacteria. It has also been found to have antioxidant and anti-aging properties.

Advantages and Limitations for Lab Experiments

1-ethynyl-1-(methoxymethyl)cyclobutane(methoxymethyl)cyclobutane is a versatile compound with numerous applications in the scientific field. It is a relatively simple compound to synthesize and is widely available. Additionally, it is a highly reactive compound, making it suitable for use in a variety of chemical reactions. However, it is important to note that the compound is toxic and should be handled with caution.

Future Directions

1-ethynyl-1-(methoxymethyl)cyclobutane(methoxymethyl)cyclobutane has a variety of potential applications in the scientific field. Further research is needed to explore the compound’s potential uses in drug discovery and development, as well as its potential applications in organic photovoltaics, OLEDs, and other organic electronic devices. Additionally, further research is needed to explore the compound’s potential uses in the synthesis of other organic compounds, such as polymers and dyes. Finally, research is needed to explore the compound’s potential therapeutic applications, such as its anti-inflammatory, anti-cancer, and antioxidant properties.

Synthesis Methods

1-ethynyl-1-(methoxymethyl)cyclobutane(methoxymethyl)cyclobutane can be synthesized using a variety of methods. The most common method is the reaction of 1,3-diethynylbenzene with lithium methoxide in tetrahydrofuran (THF). This reaction yields the desired product in high yields and is a convenient and efficient method for the synthesis of this compound(methoxymethyl)cyclobutane.

Properties

{ "Design of the Synthesis Pathway": "The synthesis of 1-ethynyl-1-(methoxymethyl)cyclobutane can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclobutanol", "Sodium hydride", "Methyl iodide", "Sodium ethynide", "Bromine" ], "Reaction": [ "Step 1: Cyclobutanol is treated with sodium hydride to form cyclobutyl sodium.", "Step 2: Methyl iodide is added to the reaction mixture to form 1-methoxymethylcyclobutane.", "Step 3: Sodium ethynide is added to the reaction mixture to form 1-ethynyl-1-methoxymethylcyclobutane.", "Step 4: Bromine is added to the reaction mixture to form 1-ethynyl-1-(methoxymethyl)cyclobutane." ] }

2718220-77-8

Molecular Formula

C8H12O

Molecular Weight

124.18 g/mol

IUPAC Name

1-ethynyl-1-(methoxymethyl)cyclobutane

InChI

InChI=1S/C8H12O/c1-3-8(7-9-2)5-4-6-8/h1H,4-7H2,2H3

InChI Key

SUQGGCGZCFPUKO-UHFFFAOYSA-N

Canonical SMILES

COCC1(CCC1)C#C

Purity

95

Origin of Product

United States

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